2-(Benzo[d]oxazol-2-ylthio)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[4-(2-thiophen-2-ylcyclopropanecarbonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H21N3O3S2/c25-19(13-29-21-22-16-4-1-2-5-17(16)27-21)23-7-9-24(10-8-23)20(26)15-12-14(15)18-6-3-11-28-18/h1-6,11,14-15H,7-10,12-13H2
• InChI Key: CGGOVSMYUCZNOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CSC2=NC3=CC=CC=C3O2)C(=O)C4CC4C5=CC=CS5
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

2-(Benzo[d]oxazol-2-ylthio)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H21N3O3S2 and its molecular weight is 427.54. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis and Characterization

Electrochemical synthesis techniques have been employed to produce novel compounds with structures similar to "2-(Benzo[d]oxazol-2-ylthio)-1-(4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazin-1-yl)ethanone". For example, Amani and Nematollahi (2012) described the electrochemical synthesis of new arylthiobenzazoles through the oxidation of 1-(4-(4-hydroxyphenyl)piperazin-1-yl)ethanone in the presence of nucleophiles, leading to disubstituted ethanone derivatives A. Amani & D. Nematollahi, 2012.

Green Microwave-Assisted Synthesis

The use of green chemistry principles for the synthesis of complex organic compounds is exemplified by Said et al. (2020), who reported an efficient and eco-friendly microwave-assisted synthesis of 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone. This study emphasizes the acceleration and enhancement of chemical reactions under microwave irradiation, presenting a sustainable approach to chemical synthesis M. Said et al., 2020.

Novel Dihydropyrimidinone Derivatives Synthesis

The synthesis and characterization of novel organic compounds incorporating piperazine and morpholine moieties have been explored by Bhat et al. (2018), highlighting a simple and efficient method for producing dihydropyrimidinone derivatives. This research contributes to the development of new chemical entities with potential applications in pharmaceuticals M. A. Bhat et al., 2018.

Antimicrobial Activities

Research into the antimicrobial properties of synthesized compounds provides insights into their potential therapeutic applications. Tomar et al. (2007) synthesized new series of chalcones by reacting 1-(4-piperazin-1-yl-phenyl)ethanone and 1-(2,5-dichloro-3-thienyl)-1-ethanone with different substituted benzaldehydes. These compounds were evaluated for their antimicrobial activity, showing potential against Gram-positive bacteria, Staphylococcus aureus, and Escherichia coli V. Tomar et al., 2007.